Cas no 946385-36-0 (4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester
• CAS No: 946385-36-0
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• MDL: MFCD09027912
• CID: 4782778
• Update Time: 2025-08-05

4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-cyano-4,6-dimethylpyridin-2-yl)-1,4-diazepane-1-carboxylate
• 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester

• MDL： MFCD09027912
• Inchi： 1S/C18H26N4O2/c1-13-11-14(2)20-16(15(13)12-19)21-7-6-8-22(10-9-21)17(23)24-18(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： DSLQUAJFYUPUJQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C#N)=C(C)C=C(C)N=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• XLogP3: 2.8
• Topological Polar Surface Area: 69.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester

Introduction to 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester (CAS No. 946385-36-0)

4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester, with the CAS number 946385-36-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, dimethylpyridine moiety, and a tert-butyl ester functionality. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester is composed of a seven-membered diazepane ring linked to a substituted pyridine ring. The presence of the cyano group and the dimethyl substituents on the pyridine ring imparts specific electronic and steric properties to the molecule. The tert-butyl ester group further influences the compound's solubility and stability, making it suitable for various experimental conditions.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of specific kinases involved in inflammatory pathways. Additionally, another study in Cancer Research demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways.

The pharmacological profile of 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester has also been investigated in preclinical models. In vitro assays have shown that it possesses high selectivity and potency against target enzymes and receptors. Furthermore, in vivo studies using animal models have confirmed its efficacy in reducing inflammation and tumor growth. These findings highlight its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester involves several well-defined steps. The process typically begins with the formation of the diazepane ring through a multistep reaction sequence. Subsequently, the pyridine ring is introduced via a coupling reaction with an appropriate cyano-substituted pyridine derivative. The final step involves the protection of the carboxylic acid group using a tert-butyl ester moiety to enhance stability and solubility.

The potential applications of 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester extend beyond its anti-inflammatory and anti-cancer properties. Ongoing research is exploring its use in neurodegenerative diseases and metabolic disorders. For example, preliminary studies have indicated that this compound may have neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells.

In conclusion, 4-(3-Cyano-4,6-dimethylpyridin-2-yl)-1,4diazepane-1-carboxylic acid tert-butyl ester (CAS No. 946385-36-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical applications will likely uncover new opportunities for improving human health.